4-[[1-(2,5-Dimethylphenyl)sulfonylpiperidin-3-yl]methoxy]pyridine

• IUPAC Name: 4-[[1-(2,5-dimethylphenyl)sulfonylpiperidin-3-yl]methoxy]pyridine
• InChI: InChI=1S/C19H24N2O3S/c1-15-5-6-16(2)19(12-15)25(22,23)21-11-3-4-17(13-21)14-24-18-7-9-20-10-8-18/h5-10,12,17H,3-4,11,13-14H2,1-2H3
• InChI Key: LKGQZZDKJKDXHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCCC(C2)COC3=CC=NC=C3
• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol

Description

Synthesis Analysis

This would involve a detailed look at the methods used to synthesize the compound. This could include the starting materials, reagents, catalysts, and conditions used in the synthesis process.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes. This could include its reactivity with other substances, the conditions under which it reacts, and the products of its reactions.

Physical And Chemical Properties Analysis

This would include information such as the compound’s melting point, boiling point, solubility, and stability. It could also include its spectral properties and its behavior under various conditions.

Mechanism of Action

If the compound has a biological effect, the mechanism of action would describe how it interacts with biological systems to produce this effect.

Safety and Hazards

This would involve a review of the compound’s toxicity, flammability, and environmental impact. It could also include precautions that need to be taken when handling the compound.

Future Directions

This would involve a discussion of potential future research directions. This could include potential applications of the compound, modifications that could be made to its structure to enhance its properties, or new methods of synthesizing it.